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Compound of Interest

Compound Name: 4-Boronobenzenesulfonic acid

Cat. No.: B1290237 Get Quote

Disclaimer: Initial searches for "4-Boronobenzenesulfonic acid" did not yield a well-

characterized compound. Based on the search results, it is highly likely that the intended

compound of interest was 4-Bromobenzenesulfonic acid. This guide provides a comprehensive

overview of the structure, properties, synthesis, and applications of 4-Bromobenzenesulfonic

acid.

This technical guide is intended for researchers, scientists, and drug development

professionals, providing a detailed examination of 4-bromobenzenesulfonic acid. The document

outlines its chemical and physical properties, spectroscopic data, synthesis protocols, and key

applications in organic synthesis and medicinal chemistry.

Structure and Properties
4-Bromobenzenesulfonic acid is an organobromine compound and an aromatic sulfonic acid.

The presence of a bromine atom and a sulfonic acid group on the benzene ring makes it a

versatile intermediate in chemical synthesis.[1] It is a white to light yellow solid that is soluble in

water due to the polar sulfonic acid group.[1]

Chemical Structure:

The structure consists of a benzene ring substituted with a bromine atom and a sulfonic acid

group at the para position (positions 1 and 4).
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Molecular Formula: C₆H₅BrO₃S[2]

SMILES: C1=CC(=CC=C1S(=O)(=O)O)Br[2]

InChI Key: PXACTUVBBMDKRW-UHFFFAOYSA-N[2]

The quantitative properties of 4-bromobenzenesulfonic acid are summarized in the table below.

The compound is often available as a monohydrate.

Property Value Reference

Molecular Weight 237.07 g/mol (anhydrous) [2]

255.09 g/mol (monohydrate) [3]

Melting Point 90-93 °C (monohydrate, lit.) [3]

115-118 °C (anhydrous)

CAS Number 138-36-3 (anhydrous)

79326-93-5 (monohydrate) [3]

Appearance White to light yellow solid [1]

Solubility Soluble in water [1]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and confirmation of 4-

bromobenzenesulfonic acid. Below are the expected spectroscopic characteristics.

¹H NMR Spectroscopy: In a suitable deuterated solvent, the proton NMR spectrum is expected

to show two doublets in the aromatic region, characteristic of a para-substituted benzene ring.

¹³C NMR Spectroscopy: The carbon NMR spectrum will display four signals for the aromatic

carbons, with two signals for the substituted carbons (C-Br and C-SO₃H) and two for the

unsubstituted carbons.

Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the

sulfonic acid group (O-H and S=O stretches) and the C-Br bond, as well as absorptions
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corresponding to the aromatic ring.

Experimental Protocols
Synthesis of 4-Bromobenzenesulfonic Acid

A common method for the synthesis of 4-bromobenzenesulfonic acid is the sulfonation of

bromobenzene.

Protocol 1: Sulfonation of Bromobenzene[4]

Materials:

Bromobenzene

Fuming sulfuric acid (oleum) or concentrated sulfuric acid (H₂SO₄) and sulfur trioxide

(SO₃)[4]

Procedure:

To a reaction flask, add bromobenzene.

Slowly add fuming sulfuric acid or a mixture of concentrated sulfuric acid and sulfur

trioxide while stirring and maintaining the temperature. The bromine group on the benzene

ring directs the incoming sulfonic acid group to the ortho and para positions.[4]

The para isomer, 4-bromobenzenesulfonic acid, is the major product due to less steric

hindrance compared to the ortho isomer.[4]

After the reaction is complete, the mixture is carefully poured onto ice to precipitate the

product.

The crude product is then collected by filtration and can be purified by recrystallization.

Protocol 2: Green Synthesis using an Ionic Liquid[5]

Materials:
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Aromatic substrate (e.g., bromobenzene)

1,3-disulfonic acid imidazolium chloride ([Dsim]Cl)

Water

Dichloromethane (CH₂Cl₂)

Procedure:

In a 10 mL round-bottomed flask, combine 1,3-disulfonic acid imidazolium chloride (2

mmol, 0.513 g), water (2 mmol, 0.036 g), and the aromatic substrate (2 mmol).[5]

Stir the reaction mixture at 50 °C for the required time, monitoring the reaction progress

with Thin Layer Chromatography (TLC).[5]

Upon completion, add 10 mL of dichloromethane and stir for 2 minutes.[5]

Remove the organic solvent, and purify the product using short column chromatography.

[5]

Characterization:

The synthesized 4-bromobenzenesulfonic acid can be characterized using standard analytical

techniques:

Melting Point: Determination of the melting point and comparison with the literature value.

NMR Spectroscopy: ¹H and ¹³C NMR spectra to confirm the chemical structure.

FT-IR Spectroscopy: To identify the functional groups present in the molecule.

Applications in Research and Drug Development
4-Bromobenzenesulfonic acid is a valuable intermediate in organic synthesis and has

applications in the pharmaceutical and chemical industries.[1]

Intermediate in Organic Synthesis: It is a key starting material for the synthesis of various

organic molecules.[6] It is particularly used in the preparation of sulfonamides and other
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sulfonic acid derivatives.[1]

Precursor for Other Reagents: It serves as an intermediate in the production of other

chemical reagents, such as cyclopropylboronic acid.[6]

Pharmaceutical and Agrochemical Industries: It is used as an intermediate in the

manufacturing of dyes, pharmaceuticals, and agrochemicals.[1] For instance, sulfonamide

derivatives, which can be synthesized from 4-bromobenzenesulfonic acid, are a class of

compounds with a wide range of biological activities and are found in many therapeutic

agents.

Catalysis: It can be used as a catalyst in certain organic reactions.[7]

Below is a diagram illustrating a synthetic pathway to 4-bromobenzenesulfonic acid.

Synthesis of 4-Bromobenzenesulfonic Acid

Bromobenzene SO₃ / H₂SO₄

4-Bromobenzenesulfonic AcidSulfonation

2-Bromobenzenesulfonic Acid
(minor product)

Synthetic Utility of 4-Bromobenzenesulfonic Acid

4-Bromobenzenesulfonic Acid Conversion to
Sulfonyl Chloride

e.g., SOCl₂ or PCl₅ Reaction with
Amine (R-NH₂)

4-Bromobenzenesulfonamide
Derivative

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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